Cas no 1897-45-6 (Chlorothalonil)

• Product Name: Chlorothalonil
• CAS No: 1897-45-6
• MF: C₈Cl₄N₂
• MW: 265.910997390747
• MDL: MFCD00045594
• CID: 42156
• Update Time: 2026-05-14

Chlorothalonil Chemical and Physical Properties

Names and Identifiers

• chlorothalonil
• 2,4,5,6-TETRACHLOROISOPHTHALONITRILE
• 2,4-DICYANOTETRACHLOROBENZENE
• BOMBARDIER
• BRAVO
• BRAVO(R)
• LORTOCAFFARO
• DACONIL
• DACONIL 2787(R)
• PERCHLOROISOPHTHALONITRILE
• REACH
• tetrachloroisophthalodinitrile
• TETRACHLOROISOPHTHALONITRILE
• TPN
• 1,3-Benzenedicarbonitrile, 2,4,5,6-tetrachloro-
• 1,3-Dicyano-2,4,5,6-tetrachlorobenzene
• 1,3-Dicyanotetrachlorobenzene
• 2,4,5,6-Tetrachloro-1,3-benzenedicarbonitrile
• Chlorothalonil solution
• 2,4,5,6-tetrachlorobenzene-1,3-dicarbonitrile
• Method 608.1 - Organochlorine Pesticides
• Method 608.2 - Organochlorine Pesticides
• 2,4,5,6-tetrachloro
• 2,4,5,6-tetrachloro-1,3-dicyanobenzene
• 2,4,5,6-tetrachloroisophthalodinitrile
• Carbon
• Chlorothalonil Standard
• Chlorothalonil100µg
• meta-TCPN
• m-Tcpn
• Nopcocide
• Ole
• TRN
• Evade
• faber
• Sweep
• Vanox
• Chloroalonil
• Exotherm
• Clortosip
• Dacosoil
• Repulse
• Forturf
• Termil
• Exotherm termil
• m-Tetrachlorophthalonitrile
• Daconil M
• Tpn (pesticide)
• meta-Tetrachlorophthalodinitrile
• Bravo 6F
• Terraclactyl
• Chlorthalonil
• Daconil 2787
• Clortocaf ramato
• Daconil Flowable
• Bravo 500
• 2,4,5,6
• Tcin
• Chlorothalonil standard solution
• Tetrachloro isophthalo nitrile
• Chlorothalonil

• MDL： MFCD00045594
• Inchi： 1S/C8Cl4N2/c9-5-3(1-13)6(10)8(12)7(11)4(5)2-14
• InChI Key： CRQQGFGUEAVUIL-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C(=C(C=1C#N)Cl)Cl)Cl

Computed Properties

• Exact Mass: 263.88200
• Monoisotopic Mass: 263.882
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 47.6

Experimental Properties

• Color/Form: White crystals, no odor.
• Density: d425 1.7
• Melting Point: 251°C(lit.)
• Boiling Point: 350°C(lit.)
• Flash Point: 2 °C
• Refractive Index: 1.632
• PSA: 47.58000
• LogP: 4.04356
• Merck: 2166
• Solubility: Slightly soluble in water

Chlorothalonil Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H317,H318,H330,H335,H351,H410
• Warning Statement： P260,P273,P280,P284,P305+P351+P338,P310
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 26-37-40-41-43-50/53
• Safety Instruction： S28-S36/37/39-S45-S60-S61-S36/37-S26
• RTECS：NT2600000
• Hazardous Material Identification：
• Packing Group：I
• Hazard Level：6.1(a)
• Risk Phrases：R26; R37; R40; R41; R43; R50/53
• Packing Group：I
• Safety Term：6.1(a)
• HazardClass：6.1(a)
• PackingGroup：II
• Toxicity：LD50 orally in rats: >10.0 g/kg (Turner)
• Storage Condition：The warehouse is ventilated and dried at low temperature, and stored and transported separately from food raw materials

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on Chlorothalonil

Chlorothalonil and CAS No. 1897-45-6: A Comprehensive Overview

Chlorothalonil, a widely recognized pesticide, is an important compound in modern agricultural practices. Its chemical structure and mechanism of action have been extensively studied, making it a subject of interest in both academic and industrial research. The compound is identified by the CAS No. 1897-45-6, which serves as a unique identifier in the chemical industry. This introduction delves into the properties, applications, and recent advancements in the research of Chlorothalonil.

The molecular formula of Chlorothalonil is C₂₆H₁₆Cl₂O₄, and it belongs to the class of chlorinated benzenoid compounds. Its stability under various environmental conditions has been a focal point in environmental chemistry studies. Recent research has highlighted its persistence in soil and water, raising concerns about its long-term ecological impact. However, the compound's effectiveness in controlling fungal infections in crops has made it indispensable in agriculture.

One of the most significant applications of Chlorothalonil is its use as a fungicide. It is particularly effective against a broad spectrum of fungal pathogens that can cause severe crop diseases. The mechanism of action involves disrupting the fungal cell membrane, leading to cell lysis and death. This property has been exploited in formulating crop protection products that ensure higher yields and better quality produce.

Recent advancements in chemical biology have shed new light on the interactions between Chlorothalonil and biological systems. Studies have shown that it can inhibit certain enzymes involved in fungal metabolism, thereby disrupting their growth cycle. This insight has opened up possibilities for developing novel therapeutic agents inspired by its chemical structure. The compound's ability to cross cell membranes makes it an attractive candidate for drug delivery systems as well.

The environmental impact of Chlorothalonil has been a subject of intense debate. While its efficacy in pest control is undeniable, concerns about its residues in food products have prompted regulatory bodies to reevaluate its safety standards. Recent studies have focused on developing biodegradable derivatives of Chlorothalonil that maintain its fungicidal properties while reducing environmental persistence. These efforts are part of a broader initiative to develop greener alternatives in agricultural chemistry.

In conclusion, Chlorothalonil remains a crucial component in modern agriculture due to its potent fungicidal properties. The ongoing research into its mechanisms of action and environmental impact continues to drive innovation in both academic and industrial settings. As our understanding of chemical interactions evolves, so does the potential for harnessing Chlorothalonil's properties for beneficial applications beyond traditional agriculture.